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Compound of Interest

Compound Name: 5-Chloroacetyl-6-chlorooxindole

Cat. No.: B019021

For Immediate Reference: Treat 5-Chloroacetyl-6-chlorooxindole as a hazardous, irritant,
and halogenated organic waste. Do not dispose of it down the drain or in regular trash.
Segregate from non-halogenated waste streams and arrange for professional disposal by a
licensed hazardous waste management company.

This guide provides essential safety and logistical information for the proper disposal of 5-
Chloroacetyl-6-chlorooxindole (CAS No. 118307-04-3), a key intermediate in pharmaceutical
manufacturing. The following procedures are based on general best practices for handling
halogenated organic compounds and should be executed in strict adherence to local, state,
and federal regulations.

Hazard Profile and Safety Precautions

While a specific Safety Data Sheet (SDS) for 5-Chloroacetyl-6-chlorooxindole is not readily
available in public databases, information from chemical suppliers indicates that the compound
is classified as an irritant.[1] Standard precautionary measures for handling halogenated
organic compounds must be followed.

Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Use chemical-resistant gloves (e.g., nitrile or Viton).
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» Body Protection: Wear a lab coat and ensure skin is not exposed.

o Respiratory Protection: Handle only in a well-ventilated area or a certified chemical fume
hood.

Chemical and Safety Data Summary

The following table summarizes the available data for 5-Chloroacetyl-6-chlorooxindole.

Property Value Reference
CAS Number 118307-04-3 [2]
Molecular Formula C10H7CI2NO2 [2]
Molecular Weight 244.07 g/mol [2]
Appearance Light brown solid [1]
Hazard Classification Irritant [1]
Safety Phrases (EU) S26, S36/37/39 [1]

S26: In case of contact with eyes, rinse immediately with plenty of water and seek medical
advice. S36/37/39: Wear suitable protective clothing, gloves, and eye/face protection.

Experimental Protocol: Step-by-Step Disposal
Procedure

The disposal of 5-Chloroacetyl-6-chlorooxindole must be managed as regulated hazardous
waste. The primary disposal route for halogenated organic compounds is high-temperature
incineration by a licensed waste disposal facility.

Step 1: Waste Segregation and Collection

« ldentify Waste Type: This protocol applies to pure 5-Chloroacetyl-6-chlorooxindole,
solutions containing the compound, and contaminated labware (e.g., pipette tips, gloves,
glassware).
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o Use Designated Waste Containers:

o Solid Waste: Collect un-used or expired solid 5-Chloroacetyl-6-chlorooxindole and
contaminated consumables (gloves, weigh boats, etc.) in a clearly labeled, sealable
container designated for "Halogenated Organic Solid Waste."

o Liquid Waste: Collect solutions containing 5-Chloroacetyl-6-chlorooxindole in a
dedicated, leak-proof, and clearly labeled container for "Halogenated Organic Liquid
Waste."

e Segregate from Other Waste Streams: It is critical to keep halogenated waste separate from
non-halogenated waste. This is a common requirement for hazardous waste disposal and
can prevent chemical incompatibilities and reduce disposal costs.

Step 2: Decontamination of Reusable Labware

« Initial Rinse: Rinse any reusable glassware that has come into contact with 5-Chloroacetyl-
6-chlorooxindole with a suitable solvent (e.g., acetone or ethanol).

o Collect Rinsate: The initial solvent rinse must be collected and disposed of as "Halogenated
Organic Liquid Waste."

» Final Cleaning: After the initial decontamination rinse, the glassware can be washed using
standard laboratory procedures.

Step 3: Waste Storage and Labeling

» Labeling: Affix a "Hazardous Waste" label to each waste container. The label must include:

o

The words "Hazardous Waste."

The full chemical name: "5-Chloroacetyl-6-chlorooxindole.”

[¢]

[¢]

The associated hazards (e.g., "Irritant,” "Toxic").

The accumulation start date.

o
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o Storage: Store the sealed waste containers in a designated and secure satellite
accumulation area. Ensure the storage location is away from incompatible materials and

general laboratory traffic.

Step 4: Arrange for Professional Disposal

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or a
licensed chemical waste disposal contractor to schedule a pickup for your hazardous waste.

o Provide Documentation: Be prepared to provide information about the waste contents as
required by the disposal company and regulatory agencies.

e Do Not Attempt Neutralization: Do not attempt to neutralize or chemically treat the waste in
the laboratory unless you have a validated and approved protocol for doing so.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 5-Chloroacetyl-

6-chlorooxindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of 5-Chloroacetyl-6-chlorooxindole: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019021#5-chloroacetyl-6-chlorooxindole-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.alfa-chemistry.com/cas_118307-04-3.htm
https://www.capotchem.com/118307-04-3.html
https://www.benchchem.com/product/b019021#5-chloroacetyl-6-chlorooxindole-proper-disposal-procedures
https://www.benchchem.com/product/b019021#5-chloroacetyl-6-chlorooxindole-proper-disposal-procedures
https://www.benchchem.com/product/b019021#5-chloroacetyl-6-chlorooxindole-proper-disposal-procedures
https://www.benchchem.com/product/b019021#5-chloroacetyl-6-chlorooxindole-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b019021?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

